Cas no 1875118-87-8 (1-acetyl-octahydro-1H-indole-6-carboxylic acid)

• Product Name: 1-acetyl-octahydro-1H-indole-6-carboxylic acid
• CAS No: 1875118-87-8
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD32145622
• CID: 5606188
• PubChem ID: 130581792
• Update Time: 2025-10-24

1-acetyl-octahydro-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1875118-87-8
• 1-acetyl-octahydro-1H-indole-6-carboxylic acid
• EN300-9993987

• MDL： MFCD32145622
• Inchi： 1S/C11H17NO3/c1-7(13)12-5-4-8-2-3-9(11(14)15)6-10(8)12/h8-10H,2-6H2,1H3,(H,14,15)
• InChI Key： BVERAJHEFPTJEF-UHFFFAOYSA-N
• SMILES： OC(C1CCC2CCN(C(C)=O)C2C1)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-acetyl-octahydro-1H-indole-6-carboxylic acid

Introduction to 1-acetyl-octahydro-1H-indole-6-carboxylic acid (CAS No. 1875118-87-8)

1-acetyl-octahydro-1H-indole-6-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1875118-87-8, is a structurally significant compound belonging to the indole derivatives family. This compound has garnered considerable attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. The presence of both an acetyl group and a carboxylic acid moiety in its structure imparts distinct reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 1-acetyl-octahydro-1H-indole-6-carboxylic acid consists of an octahydroindole core, which is a saturated derivative of indole, with an acetyl substituent at the 1-position and a carboxylic acid group at the 6-position. This configuration not only contributes to its stability but also enhances its utility as a building block in organic synthesis. The compound's solubility profile and interaction with biological targets make it particularly interesting for medicinal chemists exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has shown increasing interest in indole derivatives due to their diverse biological activities. Studies have demonstrated that compounds featuring the indole scaffold exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. Among these, 1-acetyl-octahydro-1H-indole-6-carboxylic acid has been investigated for its potential role in modulating biological pathways associated with these conditions. Its structural features allow for modifications that can fine-tune its pharmacological properties, making it a promising candidate for further development.

One of the most compelling aspects of 1-acetyl-octahydro-1H-indole-6-carboxylic acid is its versatility as a synthetic intermediate. The acetyl group at the 1-position can be readily transformed into other functional groups, such as amides or esters, while the carboxylic acid moiety can participate in esterification or amidation reactions. This flexibility enables chemists to design derivative compounds with tailored biological activities. For instance, researchers have explored its use in generating analogs with enhanced binding affinity to specific protein targets, which could lead to more effective drugs.

Recent advancements in computational chemistry have further highlighted the significance of 1-acetyl-octahydro-1H-indole-6-carboxylic acid. Molecular modeling studies have revealed that this compound can interact with various biological receptors, suggesting potential applications in treating neurological disorders and metabolic diseases. The ability to predict these interactions computationally accelerates the drug discovery process, allowing for rapid screening of derivatives with improved efficacy and reduced side effects.

The synthesis of 1-acetyl-octahydro-1H-indole-6-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the octahydroindole core, followed by functional group transformations to introduce the acetyl and carboxylic acid groups. Advances in catalytic processes have enabled more efficient and sustainable synthesis routes, reducing waste and energy consumption without compromising yield or purity.

In addition to its pharmaceutical applications, 1-acetyl-octahydro-1H-indole-6-carboxylic acid has found utility in materials science. Its structural motifs are reminiscent of natural products that exhibit interesting optical and electronic properties. Researchers have investigated its potential as a precursor for developing liquid crystals or organic semiconductors, leveraging its rigid yet flexible backbone for precise molecular arrangement.

The safety profile of 1-acetyl-octahydro-1H-indole-6-carboxylic acid is another critical consideration in its application. While preliminary studies suggest that it exhibits low toxicity at moderate doses, further research is necessary to fully understand its pharmacokinetics and potential long-term effects. Rigorous toxicological assessments are being conducted to ensure that any future therapeutic applications are safe and effective for human use.

As our understanding of molecular interactions continues to evolve, compounds like 1-acetyl-octahydro-1H-indole-6-carboxylic acid will undoubtedly play a pivotal role in shaping the future of medicine. Their unique structural features offer a rich palette for medicinal chemists to explore, leading to innovative treatments for a wide range of diseases. The ongoing research into this compound underscores its importance as a cornerstone in both academic and industrial chemistry.